Cas no 899945-79-0 (ethyl 2-(2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamido)benzoate)

• Product Name: ethyl 2-(2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamido)benzoate
• CAS No: 899945-79-0
• MF: C₁₈H₁₆N₄O₄S
• MW: 384.409042358398
• CID: 5497568
• PubChem ID: 3314777
• Update Time: 2025-10-18

ethyl 2-(2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamido)benzoate Chemical and Physical Properties

Names and Identifiers

• ETHYL 2-(2-{[5-(PYRIDIN-4-YL)-1,3,4-OXADIAZOL-2-YL]SULFANYL}ACETAMIDO)BENZOATE
• F2771-0021
• ethyl 2-(2-((5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)thio)acetamido)benzoate
• 899945-79-0
• ethyl 2-[[2-[(5-pyridin-4-yl-1,3,4-oxadiazol-2-yl)sulfanyl]acetyl]amino]benzoate
• VU0497643-1
• AKOS024465137
• ethyl 2-(2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamido)benzoate

• Inchi： 1S/C18H16N4O4S/c1-2-25-17(24)13-5-3-4-6-14(13)20-15(23)11-27-18-22-21-16(26-18)12-7-9-19-10-8-12/h3-10H,2,11H2,1H3,(H,20,23)
• InChI Key： WVOLNOYYZFYFAG-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C2C=CN=CC=2)O1)CC(NC1C=CC=CC=1C(=O)OCC)=O

Computed Properties

• Exact Mass: 384.08922618g/mol
• Monoisotopic Mass: 384.08922618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 133Ų

Additional information on ethyl 2-(2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamido)benzoate

Introduction to Ethyl 2-(2-{5-(Pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamido)benzoate (CAS No. 899945-79-0)

Ethyl 2-(2-{5-(Pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamido)benzoate (CAS No. 899945-79-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyridine ring, an oxadiazole moiety, and a benzene ring, which collectively contribute to its potential biological activities and therapeutic applications.

The chemical structure of ethyl 2-(2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamido)benzoate can be represented as follows: C₁₈H₁₇N₃O₄S. The presence of these functional groups suggests that the compound may exhibit a range of biological activities, such as anti-inflammatory, antimicrobial, and anticancer properties. Recent studies have explored the potential of this compound in various therapeutic areas, highlighting its promising role in drug development.

In the context of medicinal chemistry, the design and synthesis of compounds with specific biological activities are crucial for the development of new drugs. The ethyl 2-(2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamido)benzoate has been synthesized through a series of well-defined chemical reactions, including the coupling of an appropriate amine with a carboxylic acid derivative. The synthesis process involves multiple steps and requires careful optimization to achieve high yields and purity.

The pharmacological properties of ethyl 2-(2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamido)benzoate have been extensively studied in both in vitro and in vivo models. In vitro studies have demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has shown significant antimicrobial activity against a variety of bacterial strains, making it a potential candidate for the development of new antibiotics.

In vivo studies have further confirmed the therapeutic potential of ethyl 2-(2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamido)benzoate. Animal models have shown that this compound can effectively reduce inflammation and improve symptoms in models of inflammatory diseases such as arthritis. Moreover, preliminary studies have indicated that it may have potential anticancer properties by inducing apoptosis in cancer cells and inhibiting tumor growth.

The safety profile of ethyl 2-(2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamido)benzoate is also an important consideration in its development as a therapeutic agent. Preclinical toxicity studies have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, ethyl 2-(2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamido)benzoate (CAS No. 899945-79-0) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical uses.